Cas no 38552-39-5 (1,5-BIS-(3,4-DIMETHOXYPHENYL)-3-PENTADIENONE)

1,5-BIS-(3,4-DIMETHOXYPHENYL)-3-PENTADIENONE structure
38552-39-5 structure
Product Name:1,5-BIS-(3,4-DIMETHOXYPHENYL)-3-PENTADIENONE
CAS No:38552-39-5
MF:C21H22O5
MW:354.396386623383
CID:825728
PubChem ID:463904
Update Time:2025-04-19

1,5-BIS-(3,4-DIMETHOXYPHENYL)-3-PENTADIENONE Chemical and Physical Properties

Names and Identifiers

    • 1,5-BIS-(3,4-DIMETHOXYPHENYL)-3-PENTADIENONE
    • 1,5-BIS(3,4-DIMETHOXYPHENYL)-1,4-PENTADIEN-3-ONE
    • 1,5-bis(3,4-dimethoxyphenyl)penta-1,4-dien-3-one
    • Inchi： 1S/C21H22O5/c1-23-18-11-7-15(13-20(18)25-3)5-9-17(22)10-6-16-8-12-19(24-2)21(14-16)26-4/h5-14H,1-4H3
    • InChI Key： BUWQOPHMYRXMLL-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=CC=C(C=CC(C=CC2=CC=C(C(=C2)OC)OC)=O)C=1)OC

Computed Properties

  • Exact Mass: 354.14700
  • Monoisotopic Mass: 354.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 4
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Melting Point: 83-85°C
  • PSA: 53.99000
  • LogP: 4.01670

1,5-BIS-(3,4-DIMETHOXYPHENYL)-3-PENTADIENONE Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,5-BIS-(3,4-DIMETHOXYPHENYL)-3-PENTADIENONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B429000-50mg
1,5-Bis-(3,4-dimethoxyphenyl)-3-pentadienone
 38552-39-5
50mg
 $ 58.00 2023-04-18
TRC
B429000-100mg
1,5-Bis-(3,4-dimethoxyphenyl)-3-pentadienone
 38552-39-5
100mg
 $ 64.00 2023-04-18
TRC
B429000-250mg
1,5-Bis-(3,4-dimethoxyphenyl)-3-pentadienone
 38552-39-5
250mg
 $ 75.00 2023-04-18
TRC
B429000-500mg
1,5-Bis-(3,4-dimethoxyphenyl)-3-pentadienone
 38552-39-5
500mg
 $ 98.00 2023-04-18
TRC
B429000-1g
1,5-Bis-(3,4-dimethoxyphenyl)-3-pentadienone
 38552-39-5
1g
 $ 121.00 2023-04-18
TRC
B429000-5g
1,5-Bis-(3,4-dimethoxyphenyl)-3-pentadienone
 38552-39-5
5g
 $ 161.00 2023-09-08
A2B Chem LLC
AF71581-50mg
1,5-Bis(3,4-dimethoxyphenyl)penta-1,4-dien-3-one
 38552-39-5 97%
50mg
 $145.00 2024-04-20
A2B Chem LLC
AF71581-100mg
1,5-Bis(3,4-dimethoxyphenyl)penta-1,4-dien-3-one
 38552-39-5 97%
100mg
 $156.00 2024-04-20
A2B Chem LLC
AF71581-250mg
1,5-Bis(3,4-dimethoxyphenyl)penta-1,4-dien-3-one
 38552-39-5 97%
250mg
 $167.00 2024-04-20
A2B Chem LLC
AF71581-1g
1,5-Bis(3,4-dimethoxyphenyl)penta-1,4-dien-3-one
 38552-39-5 97%
1g
 $200.00 2024-04-20

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